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Compound of Interest

Compound Name: Profenofos

Cat. No.: B124560

Profenofos is a toxic organophosphorus insecticide that requires meticulous handling and
disposal to ensure the safety of laboratory personnel and prevent environmental contamination.
[1] Adherence to established protocols is critical for researchers, scientists, and drug
development professionals who may handle this compound. This guide provides essential
safety and logistical information for the proper management and disposal of Profenofos waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to wear appropriate Personal
Protective Equipment (PPE). This includes, but is not limited to:

o Chemical-resistant gloves (e.g., PVC)[1]

» Protective clothing to cover the full length of the body[1]

e Protective eyeglasses or chemical safety goggles

o Gas mask for organic gas or work under a fume hood to avoid inhalation[2][3]

Always wash hands and face thoroughly with soap and water after handling the substance.[2]

[4]

Waste Classification and Transportation
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Profenofos is classified as a hazardous material for transportation and disposal.[1] Proper
identification and labeling are mandatory to comply with local and international regulations.

Data Point Classification Source

UN Number 3018 [11[3]

o Organophosphorus pesticide,
Proper Shipping Name o ) [11[3]
liquid, toxic (Profenofos)

Hazard Class 6.1 (Toxic substances) [1]
Packing Group 1 [1]
Marine Pollutant Yes [1]

Step-by-Step Disposal Procedures

The disposal of Profenofos and its contaminated materials must be carried out through
approved waste disposal services and in accordance with all applicable local, regional, and
national laws.[1][3]

1. Leftover and Unused Profenofos:

o Primary Method: The preferred method for disposing of leftover Profenofos is controlled
incineration with flue gas scrubbing.[1]

» Alternative Method: If incineration is not available, disposal in a landfill specifically approved
for pesticide disposal is another option.[1]

o Crucial Restriction: Never discharge Profenofos waste into drains, sewers, ditches, or
waterways.[1][2]

2. Empty Container Disposal:

o Empty containers may still contain product residue and should be handled with the same
safeguards as the product itself.[1]

o Triple Rinse: Triple rinse or pressure rinse the empty containers thoroughly.[1]
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o Collect Rinsate: The rinse water (rinsate) must be collected and treated as hazardous waste.
It can be added to a spray tank for use or disposed of via an approved waste disposal
service.[1]

o Render Unusable: After rinsing, puncture the container to make it unusable for other
purposes before disposal.[5]

» Final Disposal: Dispose of the cleaned and punctured containers through an approved waste
disposal service or in a sanitary landfill as per local regulations.[1][5] Do not reuse empty
containers.[1]

3. Disposal of Contaminated Materials:

o Materials used to clean up spills (e.g., absorbents, contaminated soil, PPE) must be treated
as hazardous waste.[4][6]

o Collect all contaminated materials in suitable, clearly labeled, and sealable containers.[1][4]
» Dispose of these containers through an approved hazardous waste disposal service.[1]

Emergency Spill Cleanup Protocol

A predetermined plan for handling spills is highly recommended.[1] In the event of a
Profenofos spill, follow these steps:

o Evacuate and Secure the Area: Immediately evacuate all non-essential personnel from the
spill area.[2] Keep all bystanders away and close doors to confine the spill.[1][6]

» Stop the Source: If it is safe to do so, stop the source of the spill immediately.[1]

» Contain the Spill: Prevent further contamination by containing the spill. Use absorbent
materials like sand, soil, or diatomaceous earth to dam the spread of the liquid.[4] Cover
drains to prevent entry into waterways.[2][6]

e Absorb and Collect:

o For liquid spills, use an inert absorbent material to soak up the substance.[4] Shovel or
sweep the collected material into appropriate, labeled containers for disposal.[1]
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o For powder spills, gently sweep or use damp towels to collect the material to minimize
dust generation.[6]

o Decontaminate the Area:

o Thoroughly scrub the floor and other impervious surfaces with a strong industrial detergent
and rinse with water.[1]

o For larger spills, decontamination of the area with hydrated lime may be necessary before
rinsing.

o Collect all cleaning water and materials for disposal as hazardous waste.[4]

o Dispose of Waste: All collected spill material and contaminated items must be placed in
sealed, properly labeled containers and disposed of as hazardous waste.[4][6]

Chemical Incompatibility

To prevent hazardous reactions during storage and disposal, it is crucial to be aware of
Profenofos's chemical incompatibilities:

o Alkaline Conditions: Profenofos is unstable and hydrolyzes under alkaline conditions.[5][7]
The formation of sedimentation can occur when mixed with chemicals that create an alkaline
solution (pH > 7).[8]

» Strong Reducing Agents: Organophosphates like Profenofos are susceptible to forming
highly toxic and flammable phosphine gas in the presence of strong reducing agents.[5][7]

» Alkali Metals: Avoid contact with alkali metals.[1]

Profenofos Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Profenofos waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b124560?utm_src=pdf-custom-synthesis
https://sumichem.co.in/video/pdf/MSDS%20Profenofos%20Technical.pdf
https://cdn.prod.website-files.com/64a41d7fe20bb4386d083a33/66b0d5cce71e4ecb6cbbdf89_MSDS%20For%20Profenofos.pdf
https://labchem-wako.fujifilm.com/sds/W01W0116-1765JGHEEN.pdf
https://www.willowood.com/Uploads/Files/116file_Genesis.pdf
https://www.chemicalbook.com/msds/Profenofos.pdf
https://emergency.weill.cornell.edu/spills
https://naclind.com/wp-content/uploads/2022/12/Profenofos-technical.pdf
https://bepls.com/spl_2017(3)/124.pdf
https://www.benchchem.com/product/b124560#profenofos-proper-disposal-procedures
https://www.benchchem.com/product/b124560#profenofos-proper-disposal-procedures
https://www.benchchem.com/product/b124560#profenofos-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b124560?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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